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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d4

Cat. No.: B10795763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 3-
Hydroxy desloratadine-d4, a deuterated metabolite of Desloratadine used in research

settings. Adherence to these procedures is vital for ensuring laboratory safety and

environmental protection. This compound should be considered hazardous, and all handling

and disposal must be conducted with appropriate precautions.[1]

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) for 3-Hydroxy desloratadine-d4 was not publicly

available, data for the parent compound, 3-Hydroxydesloratadine, and related compounds

indicate significant hazards. All deuterated and non-deuterated forms should be handled with

the same level of caution.

Key Hazard Information:

Acute Toxicity: Harmful if swallowed.[2]

Eye Damage: Causes serious eye damage.[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2]

The following table summarizes essential data gathered from various sources. Researchers

should always consult the specific SDS provided by the manufacturer for complete and detailed
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information.

Parameter Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH318: Causes

serious eye damageH411:

Toxic to aquatic life with long

lasting effects

PubChem[2]

Storage Temperature -20°C Sigma-Aldrich[3], Clearsynth[4]

Physical Form Solid
Sigma-Aldrich[3], Fisher

Scientific[5]

Solubility

Soluble in DMSO and DMF

(~10 mg/ml), Ethanol (~5

mg/ml).[1] Sparingly soluble in

aqueous buffers.[1]

Cayman Chemical[1]

Incompatible Materials Strong oxidizing agents Fisher Scientific[5]

Personal Protective Equipment (PPE)
Before handling or preparing 3-Hydroxy desloratadine-d4 for disposal, ensure the following

personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator may be necessary.

Step-by-Step Disposal Protocol
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The recommended disposal method for 3-Hydroxy desloratadine-d4 is to treat it as

hazardous chemical waste and dispose of it through an approved waste disposal plant.[6][7]

Do not dispose of this chemical down the drain or in regular trash.[8]

Experimental Protocol for Waste Preparation:

Segregation:

Solid Waste: Collect any unused or expired 3-Hydroxy desloratadine-d4 solid in its

original container or a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with the compound,

such as pipette tips, gloves, and weighing papers, should be collected in a designated,

sealed plastic bag or container.

Liquid Waste: Solutions containing 3-Hydroxy desloratadine-d4 should be collected in a

separate, sealed, and clearly labeled waste container. Avoid mixing with other

incompatible waste streams.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the chemical name "3-Hydroxy
desloratadine-d4," and any known hazard symbols (e.g., harmful, corrosive,

environmentally hazardous).

Storage:

Store the sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, while awaiting pickup by a licensed

chemical waste disposal service.[7]

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a certified chemical waste disposal contractor.

Emergency Procedures
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Eye Contact: Immediately rinse with water for several minutes.[6][7] Remove contact lenses

if present and easy to do. Continue rinsing and seek immediate medical attention.[6][7]

Skin Contact: Wash the affected area thoroughly with soap and water.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[6] Rinse mouth.[6]

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For larger spills, evacuate the area and contact

your institution's EHS department.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 3-
Hydroxy desloratadine-d4.
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Start: Disposal of
3-Hydroxy desloratadine-d4

Identify Waste Type

Solid Compound or
Contaminated Labware

Solid

Aqueous or Solvent Solution

Liquid

Package in a sealed,
labeled hazardous
waste container.

Collect in a sealed,
labeled hazardous liquid

waste container.

Store in a designated
secondary containment area.

Contact Environmental Health
& Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Hydroxy desloratadine-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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